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Compound of Interest

Compound Name: 4-Tert-butyl-3-chlorophenol

Cat. No.: B3051558 Get Quote

An In-depth Technical Guide to 4-Tert-butyl-3-chlorophenol

This technical guide provides a comprehensive overview of 4-tert-butyl-3-chlorophenol, a
substituted phenolic compound of interest to researchers and professionals in organic

synthesis and drug development. This document details its chemical and physical properties,

provides an illustrative experimental protocol for its synthesis, and outlines its potential

applications based on the characteristics of related compounds.

Core Chemical Properties and Data
4-tert-butyl-3-chlorophenol is an aromatic organic compound. Its structure features a phenol

ring substituted with a tert-butyl group at position 4 and a chlorine atom at position 3. This

substitution pattern influences its chemical reactivity, solubility, and biological activity.

Quantitative Data Summary
The key physicochemical properties of 4-tert-butyl-3-chlorophenol are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Weight 184.66 g/mol [1][2]

Molecular Formula C₁₀H₁₃ClO [1][2][3]

IUPAC Name 4-tert-butyl-3-chlorophenol [1]

CAS Number 34593-73-2 [1]

Monoisotopic Mass 184.0654927 Da [1]

XLogP3 (Predicted) 3.9 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Experimental Protocols: Synthesis
The synthesis of substituted phenols such as 4-tert-butyl-3-chlorophenol typically involves

the electrophilic substitution of a precursor compound. A common strategy is the chlorination of

the corresponding tert-butylphenol. The following protocol is a representative method for the

synthesis of a closely related isomer, 4-tert-butyl-2-chlorophenol, which illustrates the key steps

applicable to the synthesis of the target compound.[4]

Illustrative Synthesis: Chlorination of 4-tert-Butylphenol
Objective: To synthesize a chlorinated derivative of 4-tert-butylphenol via electrophilic aromatic

substitution.

Materials:

4-tert-butylphenol

Sulfuryl chloride (SO₂Cl₂)

Methanol (MeOH)
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Dichloromethane (CH₂Cl₂)

Water (H₂O)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Column chromatography setup (Silica gel, Petroleum Ether/EtOAc)

Procedure:

A solution of 4-tert-butylphenol (e.g., 0.27 mol) in dichloromethane (CH₂Cl₂) is prepared in a

round-bottom flask and cooled to 0°C using an ice bath.

Sulfuryl chloride (e.g., 0.28 mol) is added to the solution.

Methanol (e.g., 0.28 mol) is added dropwise to the reaction mixture at 0°C.[4]

After the addition is complete, the mixture is allowed to warm to room temperature and

stirred overnight.

Water is added to the flask to quench the reaction.

The resulting solution is transferred to a separatory funnel, and the product is extracted with

ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under vacuum using a rotary evaporator.
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The crude residue is purified by column chromatography using a petroleum ether/ethyl

acetate solvent system to yield the final product.[4]

Reaction Setup

Chlorination Reaction

Workup & Extraction

Purification

Dissolve 4-tert-butylphenol
in CH2Cl2

Cool to 0°C

Add SO2Cl2

Add Methanol Dropwise

Stir Overnight at Room Temp

Quench with Water

Extract with Ethyl Acetate

Dry Organic Layer (Na2SO4)

Concentrate (Rotovap)

Column Chromatography

Yields Pure Product
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Click to download full resolution via product page

Workflow for the synthesis of chlorinated 4-tert-butylphenol.

Applications and Industrial Relevance
While specific applications for 4-tert-butyl-3-chlorophenol are not extensively documented in

public literature, the structural motifs—a halogenated phenol with a bulky tert-butyl group—are

common in molecules with significant industrial and research applications.[5] The tert-butyl

group often enhances solubility in nonpolar matrices and provides steric hindrance, while the

chloro-phenol moiety is a key pharmacophore and reactive intermediate.

Potential applications can be inferred from related compounds:

Polymer Industry: 4-tert-butylphenol is a precursor in the manufacturing of epoxy,

polycarbonate, and phenolic resins.[6] The chlorinated derivative could be explored as a

monomer or additive to impart specific properties like flame retardancy or modified reactivity.

Agrochemicals: Halogenated phenols are crucial intermediates in the synthesis of herbicides

and insecticides.[5]

Antimicrobial Agents: The isomer 4-tert-butyl-2-chlorophenol is noted for its antimicrobial

properties and is used as a preservative and biocide.[7]

Drug Development: The phenol group is a common feature in pharmacologically active

molecules. The specific substitution pattern of 4-tert-butyl-3-chlorophenol makes it a

candidate for screening in various drug discovery programs as a synthetic intermediate or a

final compound.
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Potential Application Areas

Substituted Phenols
(e.g., 4-tert-butyl-3-chlorophenol)

Polymer Synthesis
(Resin Precursor, Additive)

Polymerization

Agrochemicals
(Herbicide/Insecticide Intermediate)

Functionalization

Antimicrobials
(Biocides, Preservatives)

Formulation

Pharmaceuticals
(Drug Discovery Intermediate)

Synthetic Modification
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Logical relationships of substituted phenols to key application areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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